Cas no 102433-48-7 (Urea,N-(2-chloroethyl)-N'-(4-ethylphenyl)-)

Urea,N-(2-chloroethyl)-N'-(4-ethylphenyl)- structure
102433-48-7 structure
Product Name:Urea,N-(2-chloroethyl)-N'-(4-ethylphenyl)-
CAS No:102433-48-7
MF:C11H15ClN2O
MW:226.702601671219
CID:193138
PubChem ID:267830
Update Time:2025-04-19

Urea,N-(2-chloroethyl)-N'-(4-ethylphenyl)- Chemical and Physical Properties

Names and Identifiers

    • Urea,N-(2-chloroethyl)-N'-(4-ethylphenyl)-
    • 1-cyclohexyl-2-(pyridin-2-ylamino)ethanol,hydrochloride
    • 1-cyclohexyl-2-(pyridin-2-ylamino)ethanol hydrochloride(1:1)
    • AC1L3ROJ
    • AC1Q3F4Q
    • AR-1C2550
    • CTK8D6865
    • LS-56922
    • 102433-48-7
    • CHEMBL159697
    • SCHEMBL6382165
    • DTXSID20907547
    • Urea, 1-(2-chloroethyl)-3-(p-ethylphenyl)-
    • NSC-107545
    • 1-(2-Chloroethyl)-3-(4-ethylphenyl)urea
    • NSC107545
    • N'-(2-Chloroethyl)-N-(4-ethylphenyl)carbamimidic acid
    • 1-(2-Chloroethyl)-3-(p-ethylphenyl)urea
    • Inchi: 1S/C11H15ClN2O/c1-2-9-3-5-10(6-4-9)14-11(15)13-8-7-12/h3-6H,2,7-8H2,1H3,(H2,13,14,15)
    • InChI Key: ZHYNQODKDFBRDD-UHFFFAOYSA-N
    • SMILES: ClCCNC(NC1C=CC(=CC=1)CC)=O

Computed Properties

  • Exact Mass: 226.08745
  • Monoisotopic Mass: 226.0872908g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 191
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 41.1Ų

Experimental Properties

  • PSA: 41.13
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